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Protein kinases are a large and crucial class of enzymes that orchestrate the majority of cellular
signal transduction pathways.[1] They function by catalyzing the transfer of a phosphate group
from ATP to specific serine, threonine, or tyrosine residues on substrate proteins—a process
known as phosphorylation.[2][3] This reversible modification acts as a molecular switch,

altering a protein's activity, localization, or its interaction with other proteins.[2][3] Given their
central role, it is unsurprising that the human genome encodes over 500 protein kinases,
collectively termed the "kinome," which constitute approximately 2% of all human genes.[4][5]

Dysregulation of kinase activity is a hallmark of numerous diseases, most notably cancer, but
also inflammatory and neurodegenerative disorders.[2][6] Consequently, kinases have become
one of the most important classes of drug targets.[7][8] A robust and systematic classification of
the human kinome is therefore not merely an academic exercise; it is a foundational framework
essential for understanding complex biology and for the rational design of targeted
therapeutics. This guide provides a detailed overview of the principles, methodologies, and
applications of human protein kinase classification for researchers, scientists, and drug
development professionals.
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The Foundation: The Conserved Protein Kinase
Domain

The vast majority of human kinases, known as the eukaryotic Protein Kinases (ePKs), are
related by the presence of a conserved ~270 amino acid catalytic domain.[9][10] The structural
architecture of this domain is remarkably consistent, comprising two distinct lobes:

¢ N-terminal Lobe (N-lobe): Primarily composed of 3-sheets, this smaller lobe is responsible
for binding and orienting the ATP molecule. A key feature is a glycine-rich loop that helps
anchor the non-transferable phosphates of ATP.[5][11]

o C-terminal Lobe (C-lobe): This larger lobe is predominantly a-helical and is responsible for
binding the protein substrate and catalyzing the phosphotransfer reaction.[11]

The active site is located in a deep cleft between these two lobes, where the substrate and ATP
are brought into proximity.[11] The sequence similarities within this conserved domain form the
primary basis for the hierarchical classification of the kinome, a system first pioneered by
Hanks and Hunter.[9][12]

The Modern Kinome Classification: A Hierarchical
Framework

The human kinome is broadly divided into "conventional" and "atypical” kinases. The
conventional kinases are then systematically organized into a hierarchy of groups, families, and
subfamilies based on the sequence similarity of their catalytic domains.[9][12]

Level 1: Conventional vs. Atypical Protein Kinases

o Conventional Protein Kinases (ePKs): This group includes the vast majority of kinases
(~90%) that share the conserved catalytic domain sequence signature. All kinases discussed
in the hierarchical groups below belong to this category.

» Atypical Protein Kinases (aPKs): These proteins possess demonstrated kinase activity but
lack sequence similarity to the ePK catalytic domain. They have different structural folds and
evolved their catalytic function independently. Examples include the Alpha-Kinase and PIKK
families.
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Level 2: The Major Groups of Conventional Kinases

The conventional kinome is partitioned into several major groups. Understanding these top-
level divisions provides immediate insight into a kinase's likely mode of regulation and function.

Table 1: Major Groups of the Human Conventional Kinome
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Group

Full Name

Key Characteristics
& Functions

Representative
Families

AGC

Containing PKA, PKG,
PKC families

Regulated by second
messengers (CAMP,
cGMP, Caz*). Crucial
for metabolism, cell
growth, and

apoptosis.[13]

AKT/PKB, PKA, PKC,
RSK

CAMK

Calcium/Calmodulin-
dependent protein

Kinase

Activated by calcium-
calmodulin binding.
Involved in learning,
memory, and
metabolic regulation.
[14]

CaMKIl, AMPK,
MARK

CK1

Casein Kinase 1

Typically constitutively
active. Involved in Wnt
signaling, circadian
rhythms, and DNA
repair.[14]

CK1 family

CMGC

Containing CDK,
MAPK, GSK, CLK
families

Proline-directed
kinases central to cell
cycle control (CDKSs),
signal transduction
cascades (MAPKS),
and metabolism
(GSK3).[13][14]

CDK, MAPK, GSK3,
DYRK

STE

Homologs of yeast
Sterile 7, 11, 20
kinases

Form the core of the
MAPK signaling
cascade, functioning
as MAP3Ks (STE11),
MAP2Ks (STE7), and
MAP4Ks (STE20).[14]

MAP2K, MAP3K, PAK

TK

Tyrosine Kinase

Phosphorylate

tyrosine residues

EGFR, SRC, ABL,
JAK
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exclusively. Critical for
growth factor
signaling, cell-to-cell
communication, and
immunity.[6][14]

TKL Tyrosine Kinase-Like

Sequence similarity to
TKs but primarily
Ser/Thr kinases.
) RAF, TGF-BR, MLK
Involved in
developmental

signaling.[14]

Other -

Several smaller
groups that do not fit
into the major NEK, Aurora, Polo-like
classifications, Kinase
including NEK, AUR,

and PLK.

The evolutionary relationships between these major groups can be visualized as a

dendrogram, often referred to as the "kinome tree."
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Caption: Hierarchical classification of the human kinome.

Level 3 & 4: Families and Subfamilies
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Within each major group, kinases are further clustered into families and subfamilies. These
finer classifications are determined not just by the catalytic domain sequence, but also by:

e Accessory Domains: Many kinases are multi-domain proteins where non-kinase regions
dictate regulation, substrate specificity, and subcellular localization.[9] Taking these
accessory domains into account is critical for a complete and accurate classification.[12]

 Biological Function: Kinases with known similar biological functions or modes of activation
are often grouped together.[9]

For example, the Tyrosine Kinase (TK) group is split into Receptor Tyrosine Kinases (RTKS),
which have a transmembrane domain and bind extracellular ligands, and Non-Receptor
Tyrosine Kinases (NRTKS), which are cytoplasmic.[5][6]

Methodologies for Kinase Classification: A Self-
Validating Workflow

Classifying a newly identified kinase or understanding the relationships between known ones
involves a multi-step process that integrates computational prediction with experimental
validation. This workflow ensures a high degree of confidence in the final classification.

Part A: Computational and Bioinformatic Analysis

The initial classification of a kinase sequence is almost always performed bioinformatically. This
process provides a robust hypothesis that can then be tested in the lab.

Step-by-Step Protocol for Sequence-Based Classification:

e Sequence Homology Search: The primary amino acid sequence is used as a query in a
BLAST or PSI-BLAST search against a comprehensive protein database (e.g., UniProt) to
find related kinases.

o Catalytic Domain Identification: The sequence is scanned using Hidden Markov Models
(HMMs) from databases like Pfam (PFO0069 for the ePK domain) to precisely delineate the
boundaries of the catalytic domain.
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o Multiple Sequence Alignment (MSA): The identified catalytic domain is aligned with the
domains of known kinases from different groups and families using tools like ClustalW or
MAFFT. This alignment is critical for phylogenetic analysis.

e Phylogenetic Tree Construction: Based on the MSA, a phylogenetic tree is constructed using
methods like Neighbor-Joining or Maximum Likelihood. The position of the query kinase
within this tree provides its classification.[15]

o Database Cross-Reference: The classification is confirmed by checking against specialized
kinase databases like KinBase, which provides a curated classification of kinases from many
organisms.[16] Tools like KinMap can then be used to visualize the kinase's position on the
human kinome tree.[17][18]

Experimental Validation

Computational Analysis Kinase Activity Assay
=
n

Domain Identification Multiple Sequence Alignment Classification & Annotation T ’
(HMM / Pfam) (Clustalw) (KinBase / KinMap) ) Validated Function
B v
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Caption: Integrated workflow for kinase classification.

Part B: Experimental Validation

Computational predictions, while powerful, must be grounded in experimental reality. Functional
assays are essential to confirm the predicted classification and to fully understand the kinase's
biological role.

Table 2: Key Experimental Techniques for Kinase Functional Validation
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Technique

Principle

Application in
Classification

Kinase Activity Assays

Measures the transfer of
phosphate (often radioactive
32p or 33P) from ATP to a model
substrate. Non-radiometric
methods use fluorescence or

luminescence.[19][20]

Confirms that the protein is an
active kinase. Can be used to
determine substrate

preferences (Ser/Thr vs. Tyr).

Kinome Profiling

A single compound (e.g., an
inhibitor) is screened against a
large panel of hundreds of
kinases to determine its
selectivity profile across the
kinome.[21][22]

Defines the kinase's inhibitor
sensitivity profile, which often
clusters with its family
members. Essential for drug

discovery.

Phosphoproteomics

Mass spectrometry-based
methods are used to identify
the in vivo substrates of a
kinase, revealing the cellular

pathways it regulates.

Links the kinase to specific
biological pathways, solidifying

its functional classification.

Structural Biology

X-ray crystallography or cryo-
EM is used to determine the
3D structure of the kinase

domain.

Provides the ultimate
confirmation of its structural
fold and reveals specific

features of the active site.[10]

Functional and Therapeutic Relevance

The classification of a kinase is a powerful predictor of its function and its potential as a

therapeutic target.

Case Study: The MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is a cornerstone of signal transduction,

controlling cell proliferation, differentiation, and stress responses.[2] Its classification perfectly

illustrates how different kinase groups work in concert. The pathway is a three-tiered cascade:
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e MAP3K (e.g., RAF): A member of the TKL group.
« MAPZ2K (e.g., MEK): A member of the STE group.
e MAPK (e.g., ERK): A member of the CMGC group.

This cascade demonstrates a clear functional logic that is reflected in the distinct kinase group

classifications of its components.
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Caption: The MAPK signaling cascade.

Implications for Drug Discovery
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The kinase classification system is indispensable for modern drug development.[8][23]

» Target Identification: By knowing that a disease involves a specific signaling pathway (e.g.,
EGFR signaling in lung cancer), researchers can immediately identify the relevant kinase
family (the EGFR family in the TK group) as a prime therapeutic target.

» Selectivity and Off-Target Effects: The high degree of structural similarity in the ATP-binding
site across the kinome makes designing selective inhibitors challenging.[24] Kinome profiling
is a critical quality control step to ensure a drug candidate inhibits its intended target without
causing toxicity by inhibiting other, unrelated kinases.[22][25]

o Polypharmacology: In some cases, inhibiting multiple kinases can be therapeutically
advantageous.[7] For example, the drug Imatinib is effective against multiple cancers
because it inhibits ABL, c-Kit, and PDGFR, which belong to different subfamilies of tyrosine
kinases.[7]

Conclusion

The classification of human protein kinases is a mature and robust system built on decades of
research into their sequence, structure, and function. It provides an essential organizing
principle that allows researchers and drug developers to navigate the complexity of the human
kinome. By integrating computational analysis with experimental validation, this hierarchical
framework allows for the accurate annotation of kinase function, the elucidation of complex
signaling networks, and the rational development of next-generation precision therapeutics. As
our understanding of the kinome continues to deepen, this classification system will remain a
vital tool in the advancement of biology and medicine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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